Bulk characterization methods for non-centrosymmetric materials: second-harmonic generation, piezoelectricity, pyroelectricity, and ferroelectricity
Chemical Society Reviews Pub Date: 2006-04-28 DOI: 10.1039/B511119F
Abstract
Characterization methods for bulk non-centrosymmetric compounds are described. These methods include second-harmonic generation, piezoelectricity, pyroelectricity, and ferroelectricity. In this tutorial review with each phenomenon, details are given of the measurement techniques along with a brief history and background. Finally, data interpretation is discussed.
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